1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[(3,4-difluorophenyl)methyl]piperazine
• InChI: InChI=1S/C17H17ClF2N2/c18-14-2-1-3-15(11-14)22-8-6-21(7-9-22)12-13-4-5-16(19)17(20)10-13/h1-5,10-11H,6-9,12H2
• InChI Key: YCUPBGKYWDWSNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)F)F)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H17ClF2N2
• Molecular Weight: 322.8 g/mol

Description

1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the family of piperazines. It was first synthesized in the 1970s and has been used for various scientific research purposes since then.

Mechanism of Action

1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine acts as a partial agonist of the serotonin receptor system, specifically the 5-HT1A and 5-HT2A receptors. It also has a weak affinity for the dopamine receptor system. The activation of these receptors leads to the release of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood, behavior, and other physiological processes.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine has been shown to have various biochemical and physiological effects, including the modulation of serotonin and dopamine levels in the brain, the regulation of body temperature, and the induction of changes in behavior and mood. It has also been shown to have potential as an antidepressant and anxiolytic agent.

Advantages and Limitations for Lab Experiments

1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine has several advantages for lab experiments, including its relatively low cost and easy availability. However, its effects on the central nervous system can vary depending on the dose and the individual, which can make it difficult to interpret results. Additionally, its potential for abuse and its legal status in some countries may limit its use in certain research settings.

Future Directions

There are several future directions for the study of 1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine, including the investigation of its potential as a therapeutic agent for the treatment of depression and anxiety disorders. Further research is also needed to understand its mechanisms of action and its interactions with other compounds. Additionally, the development of new synthetic methods for 1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine may lead to the discovery of new compounds with similar or improved properties.

Synthesis Methods

1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine can be synthesized through a multistep process that involves the reaction of 3,4-difluorobenzylamine with 1-(3-chlorophenyl)piperazine in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain 1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine in its pure form.

Scientific Research Applications

1-(3-chlorophenyl)-4-(3,4-difluorobenzyl)piperazine has been used in various scientific research studies, including the investigation of its effects on the central nervous system, its potential as an antidepressant, and its interactions with other compounds. It has also been used in the study of the serotonin receptor system and its role in regulating mood and behavior.